Cas no 1804289-02-8 (2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid)

• Product Name: 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid
• CAS No: 1804289-02-8
• MF: C₁₁H₁₀ClFO₄
• MW: 260.646106243134
• CID: 4939107
• Update Time: 2025-10-31

2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid

• Inchi： 1S/C11H10ClFO4/c1-5(14)9(12)7-3-2-6(13)4-8(7)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： AWSZYYWJGHLRSJ-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(=CC=1C(C(=O)O)O)F

Computed Properties

• Exact Mass: 260.0251647 g/mol
• Monoisotopic Mass: 260.0251647 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6
• Molecular Weight: 260.64

Additional information on 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid

Professional Introduction to 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic Acid (CAS No. 1804289-02-8)

2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1804289-02-8, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both chloro and fluoromandelic functional groups makes it a versatile intermediate for various chemical modifications, enabling researchers to explore novel therapeutic avenues.

The molecular structure of 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid consists of a benzene ring substituted with a hydroxyl group at the 5-position and a carboxylic acid group at the 3-position. Additionally, the side chain features a chloro-substituted propyl group attached to an aldehyde moiety. This configuration allows for diverse chemical reactions, including nucleophilic substitution, condensation, and polymerization, making it a valuable building block in organic synthesis.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing fluorine atoms due to their enhanced metabolic stability and bioavailability. The incorporation of a fluoromandelic group in 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid contributes to these desirable properties, making it an attractive candidate for the synthesis of novel drugs. Current research indicates that this compound may serve as a precursor for developing antiviral and anticancer agents, leveraging its ability to interact with biological targets in a specific manner.

The synthesis of 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. One of the key challenges in its preparation is the handling of the chloro-substituted propyl group, which can undergo side reactions if not properly managed. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to optimize the synthetic pathway. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring the final product meets stringent quality standards.

The applications of 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid extend beyond pharmaceuticals into materials science and agrochemicals. Its unique reactivity allows for the development of novel polymers and coatings with enhanced durability and functionality. Additionally, researchers are exploring its potential use in crop protection agents, where its structural features may contribute to improved efficacy against pests and diseases. This broad range of applications underscores the importance of continued research into this versatile compound.

Recent studies have highlighted the role of fluorinated compounds in modulating enzyme activity and receptor binding affinity. The presence of the fluoromandelic group in 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid is particularly noteworthy, as it has been shown to enhance binding interactions with target proteins. This property is crucial for designing drugs that exhibit high selectivity and potency. For instance, modifications involving this group have led to compounds with improved pharmacokinetic profiles, reducing off-target effects and increasing therapeutic efficacy.

The chemical reactivity of 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid also makes it a valuable tool for mechanistic studies in organic chemistry. Researchers utilize this compound to investigate reaction pathways involving nucleophilic aromatic substitution and electrophilic addition reactions. By studying these processes, scientists can gain insights into how different functional groups influence reaction outcomes, which is essential for designing more efficient synthetic routes. Such knowledge is pivotal for advancing both academic research and industrial applications.

In conclusion, 2-(1-Chloro-2-oxopropyl)-5-fluoromandelic acid (CAS No. 1804289-02-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features, particularly the presence of both chloro and fluoromandelic groups, enable diverse chemical transformations and biological interactions. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a key intermediate in modern chemistry. As synthetic methodologies evolve, further opportunities are likely to emerge, expanding its utility across multiple scientific disciplines.